Cas no 2674113-13-2 (tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2674113-13-2
• MF: C₁₂H₂₀INO₂
• MW: 337.20
• MDL: MFCD34598364
• CID: 5096332
• PubChem ID: 77442233
• Update Time: 2025-06-15

tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• PB48262
• SY344280
• F89470
• 8-Boc-3-iodo-8-azabicyclo[3.2.1]octane
• exo-8-Boc-3-iodo-8-azabicyclo[3.2.1]octane
• SY321609
• tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2674113-13-2
• PS-18963
• TERT-BUTYL 3-IODO-8-AZABICYCLO[3 2 1]OCTANE-8-CARBOXYLATE
• SCHEMBL26204833
• MFCD34598364

• MDL： MFCD34598364
• Inchi： 1S/C12H20INO2/c1-12(2,3)16-11(15)14-9-4-5-10(14)7-8(13)6-9/h8-10H,4-7H2,1-3H3
• InChI Key： BZADDSSPWPVZEP-UHFFFAOYSA-N
• SMILES： C1C2CC(I)CC(N2C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 337.05388g/mol
• Monoisotopic Mass: 337.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate

Research Brief on tert-Butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS: 2674113-13-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS: 2674113-13-2) has emerged as a versatile intermediate for the synthesis of bioactive molecules. This compound, characterized by its bicyclic structure and iodine substituent, offers unique opportunities for further functionalization, making it valuable in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of tropane-based analogs with enhanced binding affinity for sigma receptors. The iodine at the 3-position serves as a handle for cross-coupling reactions, enabling rapid diversification of the scaffold. Researchers successfully employed palladium-catalyzed couplings to generate a library of derivatives, several of which exhibited sub-micromolar activity in vitro.

In parallel work, a team from MIT reported the use of tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate as a key building block for PROTAC (Proteolysis Targeting Chimera) development. The rigid bicyclic structure was found to improve proteome-wide selectivity when incorporated as the linker moiety, addressing a common challenge in targeted protein degradation platforms. This application was detailed in a recent ACS Central Science publication, showcasing the compound's potential in next-generation therapeutic modalities.

From a synthetic chemistry perspective, novel protection-deprotection strategies for the tert-butyloxycarbonyl (Boc) group in this scaffold were explored in Organic Letters (2024). The study presented optimized conditions for selective deprotection under mild acidic conditions while preserving the iodo functionality, significantly improving the compound's utility in multi-step syntheses. These methodological advances have been rapidly adopted by several pharmaceutical research groups.

Ongoing preclinical studies are investigating derivatives of this scaffold as potential treatments for Parkinson's disease, with particular focus on dopamine transporter modulation. Early results suggest improved blood-brain barrier penetration compared to traditional tropane derivatives, while maintaining favorable pharmacokinetic profiles. The iodine atom's role in facilitating radio-labeling has also enabled its use in developing PET tracers for neurological imaging.

As research progresses, the unique structural features of tert-butyl 3-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate continue to reveal new applications in medicinal chemistry. Its combination of synthetic versatility and biological relevance positions it as an important tool in contemporary drug discovery efforts, particularly in central nervous system targeting and chemical biology probe development.